Cas no 1796969-40-8 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide
• CAS No: 1796969-40-8
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5405155
• Update Time: 2025-05-21

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]thiophene-3-carboxamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide

• Inchi： 1S/C18H19N3O2S/c22-17(14-7-10-24-12-14)19-11-13-5-8-21(9-6-13)18-20-15-3-1-2-4-16(15)23-18/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,19,22)
• InChI Key： MIFBSZBEHGRDKA-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC1CCN(C2=NC3=CC=CC=C3O2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide

Compound CAS No 1796969-40-8: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide

The compound with CAS No 1796969-40-8, named N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}thiophene-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound combines the structural features of a benzoxazole ring, a piperidine moiety, and a thiophene carboxamide group, making it a unique candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and materials science. The benzoxazole group, known for its aromatic stability and electronic properties, plays a crucial role in modulating the compound's reactivity and bioavailability. Similarly, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are essential for interactions in biological systems.

The thiophene carboxamide group further enhances the compound's versatility by introducing sulfur-based reactivity and potential for conjugation. This makes the compound an interesting subject for research into anti-inflammatory agents, anticancer drugs, and advanced materials with tailored electronic properties.

According to recent research published in leading journals such as Journal of Medicinal Chemistry and Chemical Communications, compounds with similar structures have shown promising results in inhibiting key enzymes involved in neurodegenerative diseases. The integration of these functional groups in the CAS No 1796969-40 compound suggests a potential pathway for developing next-generation therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce purification steps, making it more feasible for large-scale production.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These studies reveal that the conjugation between the benzoxazole and thiophene groups leads to enhanced electron delocalization, which could be exploited in designing optoelectronic materials such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

The application of machine learning algorithms in predicting the biological activity of this compound has also been explored. By analyzing datasets from public repositories like PubChem and ChEMBL, researchers have identified potential targets for this compound in cancer therapy and inflammation modulation.

In conclusion, the CAS No 1796969-40 compound represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications. Its unique combination of functional groups makes it an ideal candidate for further exploration in both academic research and industrial development.